molecular formula C6H10N2OS B8746383 (2-(Dimethylamino)thiazol-4-yl)methanol

(2-(Dimethylamino)thiazol-4-yl)methanol

Cat. No. B8746383
M. Wt: 158.22 g/mol
InChI Key: ZFGCHSBLQVRTOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-(Dimethylamino)thiazol-4-yl)methanol is a useful research compound. Its molecular formula is C6H10N2OS and its molecular weight is 158.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-(Dimethylamino)thiazol-4-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-(Dimethylamino)thiazol-4-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2-(Dimethylamino)thiazol-4-yl)methanol

Molecular Formula

C6H10N2OS

Molecular Weight

158.22 g/mol

IUPAC Name

[2-(dimethylamino)-1,3-thiazol-4-yl]methanol

InChI

InChI=1S/C6H10N2OS/c1-8(2)6-7-5(3-9)4-10-6/h4,9H,3H2,1-2H3

InChI Key

ZFGCHSBLQVRTOC-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=NC(=CS1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5.186 g (29 mmol) of 4-(chloromethyl)-2-(dimethylamino)thiazole in 100 ml of 1:1 THF/H2O was cooled to 0° C. and treated dropwise with a solution of 5.73 g (29 mmol) of silver tetrafluoroborate in 50 ml of 1:1 THF/H2O. After being stirred for 1 h, the mixture was filtered, the solid mass was washed with ethyl acetate, and the combined filtrates were concentrated in vacuo. The black residue was purified by silica gel chromatography to provide 0.80 g (17%) of the desired compound (Rf 0.24, 6% methanol in chloroform) as an oil. 1H NMR (CDCl3) δ 2.67 (br, 1 H), 3.09 (s, 6 H), 4.54 (s, 2 H), 6.35 (s, 1 H). Mass spectrum: (M+H)+ =159.
Quantity
5.186 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
5.73 g
Type
catalyst
Reaction Step Two

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